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Compound of Interest

Compound Name: Trimethylarsine

Cat. No.: B050810

This technical guide provides a comprehensive overview of the key physical characteristics of
trimethylarsine, specifically its boiling point and density. The intended audience for this
document includes researchers, scientists, and professionals in the field of drug development
who may handle or research this organoarsenic compound.

Introduction

Trimethylarsine ((CHs)3As), also known as TMA, is a volatile, colorless liquid with a distinct
garlic-like odor.[1] It is a significant organoarsenic compound with applications in the
microelectronics industry and as a ligand in coordination chemistry.[1][2] A thorough
understanding of its physical properties is crucial for safe handling, experimental design, and
process optimization. This guide focuses on two fundamental physical constants: boiling point
and density.

Quantitative Data: Physical Properties of
Trimethylarsine

The boiling point and density of trimethylarsine have been experimentally determined and are
reported in the scientific literature. The following table summarizes these key physical
constants for easy reference and comparison.
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Physical Property Value Temperature Reference
Boiling Point 50-52 °C Not specified [3]

51°C Not specified [41051617]

56 °C Not specified [1][8]

Density 1.124 g/cm3 Standard state (25 °C)  [1][4][5][6]
1.1330 g/cm3 20 °C [3]

Experimental Protocols

The determination of boiling point and density are fundamental laboratory procedures for the
characterization of chemical substances. The following sections detail generalized
methodologies for these measurements.

3.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[9] For a pure substance, the boiling point is a characteristic
constant at a given pressure.[9] Common methods for its determination include simple
distillation and the micro-boiling point method.[10][11]

3.1.1. Micro-Boiling Point Determination (Thiele Tube Method)
This method is suitable when only a small quantity of the liquid is available.[11][12]

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band or wire,
heating source (Bunsen burner or hot plate), and heat transfer fluid (e.g., mineral oil).

e Procedure:
o A small amount of the liquid sample is placed in a small test tube.

o A capillary tube, sealed at one end, is inverted and placed inside the test tube containing
the sample.
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3.2.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is placed in a Thiele tube containing a heat transfer fluid.

The Thiele tube is gently heated, causing a stream of bubbles to emerge from the open
end of the capillary tube as trapped air and vapor escape.[11]

Heating is discontinued, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.[11]

Determination of Density

Density is defined as the mass of a substance per unit volume.[13] For liquids, density can be

determined using several methods, including the use of a pycnometer or by direct mass and

volume measurements.[13][14]

3.2.1. Pycnometer Method

A pycnometer is a flask with a precisely known volume, which allows for the accurate

determination of a liquid's density.[14]

o Apparatus: Pycnometer, analytical balance.

e Procedure:

The mass of the clean, dry, and empty pycnometer is accurately measured.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are present, and
the excess liquid is removed.

The mass of the pycnometer filled with the liquid is measured.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer
from the mass of the filled pycnometer.
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o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of
the physical characteristics of a liquid compound like trimethylarsine.
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Caption: Workflow for determining physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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